molecular formula C11H16N6 B8306369 N-(azepan-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

N-(azepan-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Cat. No.: B8306369
M. Wt: 232.29 g/mol
InChI Key: GAJGGDBGHBJMRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(azepan-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C11H16N6 and its molecular weight is 232.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H16N6

Molecular Weight

232.29 g/mol

IUPAC Name

N-(azepan-3-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

InChI

InChI=1S/C11H16N6/c1-2-4-12-5-8(3-1)16-10-9-6-15-17-11(9)14-7-13-10/h6-8,12H,1-5H2,(H2,13,14,15,16,17)

InChI Key

GAJGGDBGHBJMRS-UHFFFAOYSA-N

Canonical SMILES

C1CCNCC(C1)NC2=NC=NC3=C2C=NN3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tert-butyl 3-(1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino)azepane-1-carboxylate (0.5 g, 1.1 mmol) was dissolved conc HCl:EtOH (1:3, 10 mL) and the solution was heated to 60° C. for 4 h. The reaction mixture was concentrated in vacuo and the residue obtained was dissolved in MeOH and treated with solid supported carbonate resin to neutralize the solution. The reaction mixture stirred for 2 h and filtered off slurry, washed solid with MeOH (2×20 mL). The filtrate was concentrated in vacua to afford the titled intermediate (200 mg, 80%), which was used in the next step without further purification. LCMS: m/z [M+1]=233.
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HCl EtOH
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10 mL
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